Cas no 1508521-83-2 (2-methyl-3-(2-methylquinolin-4-yl)propanoic acid)

• Product Name: 2-methyl-3-(2-methylquinolin-4-yl)propanoic acid
• CAS No: 1508521-83-2
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6562529
• PubChem ID: 79418514
• Update Time: 2025-06-15

2-methyl-3-(2-methylquinolin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(2-methylquinolin-4-yl)propanoic acid
• EN300-1847403
• AKOS017972342
• 1508521-83-2

• Inchi： 1S/C14H15NO2/c1-9(14(16)17)7-11-8-10(2)15-13-6-4-3-5-12(11)13/h3-6,8-9H,7H2,1-2H3,(H,16,17)
• InChI Key： CAQHEQWZFMWOMX-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=C(C)N=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-methyl-3-(2-methylquinolin-4-yl)propanoic acid

Comprehensive Overview of 2-methyl-3-(2-methylquinolin-4-yl)propanoic acid (CAS No. 1508521-83-2)

2-methyl-3-(2-methylquinolin-4-yl)propanoic acid (CAS No. 1508521-83-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its quinoline core and propanoic acid side chain, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its versatile reactivity and stability under various conditions.

In recent years, the demand for quinoline derivatives like 2-methyl-3-(2-methylquinolin-4-yl)propanoic acid has surged, driven by their relevance in designing small-molecule inhibitors and therapeutic agents. The compound's methyl and propanoic acid functional groups contribute to its ability to interact with biological targets, making it a valuable candidate for studies involving enzyme modulation and receptor binding. Its CAS No. 1508521-83-2 is frequently cited in patent literature, highlighting its industrial and academic significance.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-methyl-3-(2-methylquinolin-4-yl)propanoic acid?" The answer lies in multi-step organic synthesis, often starting from 2-methylquinoline and involving alkylation and carboxylation reactions. Another trending topic is its potential role in anti-inflammatory and anticancer research, as quinoline-based compounds are known for their bioactivity. These applications align with the growing interest in precision medicine and targeted therapies.

From a commercial perspective, CAS No. 1508521-83-2 is often listed by chemical suppliers as a high-purity reference standard, catering to laboratories focused on analytical chemistry and quality control. Its stability and well-defined structure make it suitable for HPLC and mass spectrometry applications. Additionally, the compound's logP and solubility profiles are critical parameters for researchers optimizing drug formulations.

Environmental and safety considerations are also part of the discourse around 2-methyl-3-(2-methylquinolin-4-yl)propanoic acid. While it is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's biodegradability and ecotoxicity data are areas of ongoing study, reflecting the broader shift toward green chemistry principles in chemical manufacturing.

In summary, 2-methyl-3-(2-methylquinolin-4-yl)propanoic acid (CAS No. 1508521-83-2) represents a compelling case study in the intersection of organic synthesis, pharmacology, and material science. Its adaptability and relevance to cutting-edge research ensure its continued prominence in scientific literature and industrial applications.